Cas no 1147883-41-7 ((2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride)

• Product Name: (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride
• CAS No: 1147883-41-7
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• MDL: MFCD12758103
• CID: 2184469
• PubChem ID: 68729838
• Update Time: 2025-10-29

(2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4-chlorophenyl)ethanol hcl
• (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride
• (2S)-2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride
• (2S)-2-AMINO-2-(4-CHLOROPHENYL)ETHAN-1-OL HCl
• AMGLY00054
• (S)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride
• (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride
• (s)-2-amino-2-(4-chlorophenyl)ethanol hcl
• CS-0096195
• SCHEMBL3652140
• XVB88341
• MFCD12758103
• (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride ee
• Y10776
• AKOS030632936
• EN300-344606
• 1147883-41-7
• GS-7351
• DB-299620
• (S)-2-amino-2-(4-chlorophenyl)ethanolhydrochloride

• MDL： MFCD12758103
• Inchi： 1S/C8H10ClNO.ClH/c9-7-3-1-6(2-4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H/t8-;/m1./s1
• InChI Key： JYSCNYFGCTZKFU-DDWIOCJRSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](CO)N.Cl

Computed Properties

• Exact Mass: 207.0217694g/mol
• Monoisotopic Mass: 207.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride

Introduction to (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride (CAS No. 1147883-41-7)

(2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride is a significant compound in the field of pharmaceutical chemistry, with the CAS number 1147883-41-7 identifying it uniquely. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents. Its structural features, particularly the presence of a chiral center and a chlorophenyl group, make it a promising candidate for further investigation in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. The stereochemistry of the (2S) configuration plays a crucial role in determining its biological activity, as enantiomers can exhibit different pharmacological properties. This aspect has been a focal point in recent research efforts aimed at optimizing drug efficacy and minimizing side effects.

In recent years, there has been growing interest in the development of drugs that target central nervous system (CNS) disorders. The structural motif of (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride shares similarities with known bioactive molecules that interact with CNS receptors. Preliminary studies suggest that this compound may have neuroprotective properties, making it a potential lead for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, the chlorophenyl group in the molecule suggests potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. This feature has prompted researchers to explore its role in modulating these pathways, which could have implications for the treatment of metabolic disorders and inflammation-related conditions.

The synthesis of (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride involves sophisticated organic chemistry techniques, including asymmetric synthesis to ensure the correct stereochemical configuration. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to clinical development.

One of the key challenges in pharmaceutical research is the optimization of drug-like properties such as bioavailability, metabolic stability, and pharmacokinetics. The hydrochloride salt form of this compound has been shown to improve these properties, making it more amenable for further preclinical and clinical studies. Computational modeling and high-throughput screening techniques have been employed to identify optimal analogs and derivatives with enhanced therapeutic profiles.

The pharmacological evaluation of (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride has revealed promising results in initial in vitro and in vivo studies. These studies have highlighted its potential as a scaffold for developing new drugs with improved selectivity and reduced toxicity. The compound's ability to interact with multiple targets suggests that it may have multifaceted therapeutic applications, which is a desirable characteristic for next-generation therapeutics.

Future research directions include exploring the mechanisms of action of this compound and identifying potential off-target effects that could influence its clinical utility. Combination therapy approaches involving (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride with other pharmacological agents are also being investigated to enhance treatment outcomes.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for robust preclinical data and well-designed clinical trials. As such, (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride will need to undergo rigorous testing to meet regulatory standards before it can be considered for human use. However, its unique structural features and promising preclinical results make it an attractive candidate for further investigation.

In conclusion, (2S)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with recent findings from preclinical studies, position it as a valuable compound for further research and development. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly important role in shaping the future of medicine.